Cas no 103861-26-3 (1-(2-bromopropyl)-2-ethoxybenzene)

• Product Name: 1-(2-bromopropyl)-2-ethoxybenzene
• CAS No: 103861-26-3
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6349787
• PubChem ID: 82254896
• Update Time: 2025-06-07

1-(2-bromopropyl)-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-2-ethoxybenzene
• EN300-1914538
• 103861-26-3

• Inchi： 1S/C11H15BrO/c1-3-13-11-7-5-4-6-10(11)8-9(2)12/h4-7,9H,3,8H2,1-2H3
• InChI Key： XZSOJMSUEYCYSD-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-bromopropyl)-2-ethoxybenzene

1-(2-Bromopropyl)-2-Ethoxybenzene

1-(2-Bromopropyl)-2-Ethoxybenzene is a versatile organic compound with the CAS Registry Number 103861-26-3. This compound is characterized by its unique structure, which combines a brominated alkyl group with an ethoxy substituent on a benzene ring. The presence of the bromine atom in the 2-bromopropyl group makes it a valuable intermediate in various chemical reactions, particularly in substitution and elimination processes.

The synthesis of 1-(2-Bromopropyl)-2-Ethoxybenzene typically involves nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent studies have highlighted its potential as a precursor in the synthesis of biologically active compounds, such as pharmaceutical agents and agrochemicals. For instance, researchers have explored its use in the preparation of novel antibacterial agents, where the bromine atom plays a critical role in enhancing the compound's reactivity and bioavailability.

One of the most significant advancements in the application of 1-(2-Bromopropyl)-2-Ethoxybenzene is its role in click chemistry. This compound serves as an efficient building block for constructing complex molecular architectures due to its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Recent findings demonstrate that incorporating this compound into click chemistry frameworks can lead to highly functionalized molecules with potential applications in drug delivery systems and materials science.

In addition to its synthetic applications, 1-(2-Bromopropyl)-2-Ethoxybenzene has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. For example, palladium-catalyzed cross-coupling reactions utilizing this compound have exhibited improved yields and selectivity, making it an attractive option for industrial-scale synthesis.

The stability and reactivity of 1-(2-Bromopropyl)-2-Ethoxybenzene are influenced by its substituents. The ethoxy group at the para position enhances the compound's solubility in polar solvents, facilitating its use in solution-phase reactions. Meanwhile, the bromine atom at the beta position of the propyl chain makes it susceptible to nucleophilic attack, enabling a wide range of transformations.

Recent research has also focused on the environmental impact of 1-(2-Bromopropyl)-2-Ethoxybenzene and its degradation pathways. Studies indicate that under aerobic conditions, this compound undergoes biodegradation via hydrolytic cleavage of the C-Br bond, leading to the formation of less hazardous byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and handling.

In conclusion, 1-(2-Bromopropyl)-2-Ethoxybenzene (CAS No: 103861-26-3) is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an invaluable tool for researchers and industry professionals alike.